Cas no 1167442-54-7 (2-Tert-butylphthalazin-1-one)
2-Tert-butylphthalazin-1-one Chemical and Physical Properties
Names and Identifiers
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- 2-(tert-Butyl)phthalazin-1(2H)-one
- 2-Tert-butylphthalazin-1-one
- 1167442-54-7
- SCHEMBL10233349
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- Inchi: 1S/C12H14N2O/c1-12(2,3)14-11(15)10-7-5-4-6-9(10)8-13-14/h4-8H,1-3H3
- InChI Key: YEOCCXFWJOYEMB-UHFFFAOYSA-N
- SMILES: O=C1C2=C([H])C([H])=C([H])C([H])=C2C([H])=NN1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 202.110613g/mol
- Monoisotopic Mass: 202.110613g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 32.7
- Molecular Weight: 202.25g/mol
2-Tert-butylphthalazin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Cooke Chemical | M0320435-250mg |
2-(tert-Butyl)phthalazin-1(2H)-one |
1167442-54-7 | 99% | 250mg |
RMB 630.40 | 2025-02-20 | |
| Cooke Chemical | M0320435-1g |
2-(tert-Butyl)phthalazin-1(2H)-one |
1167442-54-7 | 99% | 1g |
RMB 2150.40 | 2025-02-20 |
2-Tert-butylphthalazin-1-one Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-Tert-butylphthalazin-1-one
Comprehensive Overview of 2-Tert-butylphthalazin-1-one (CAS No. 1167442-54-7): Properties, Applications, and Industry Insights
2-Tert-butylphthalazin-1-one (CAS No. 1167442-54-7) is a specialized organic compound belonging to the phthalazine derivatives family. With its unique molecular structure featuring a tert-butyl substituent, this compound has garnered significant attention in pharmaceutical research, agrochemical development, and material science. The growing demand for high-performance heterocyclic compounds has positioned 2-Tert-butylphthalazin-1-one as a valuable intermediate in synthetic chemistry.
Recent trends in drug discovery and green chemistry have amplified interest in phthalazine-based scaffolds, with researchers exploring their potential as kinase inhibitors and catalytic agents. The compound's CAS No. 1167442-54-7 frequently appears in patent literature, particularly in applications related to organic light-emitting diodes (OLEDs) and photoactive materials. Its tert-butyl group enhances thermal stability, making it suitable for high-temperature applications in advanced material systems.
From a synthetic perspective, 2-Tert-butylphthalazin-1-one serves as a versatile building block for constructing nitrogen-rich heterocycles. Its electron-deficient phthalazine core enables diverse functionalization, addressing key challenges in medicinal chemistry and materials engineering. The compound's molecular weight (202.25 g/mol) and moderate lipophilicity make it particularly valuable for designing bioactive molecules with improved pharmacokinetic properties.
Industrial applications of CAS No. 1167442-54-7 extend to the development of specialty chemicals and functional materials. With increasing focus on sustainable synthesis, manufacturers are optimizing routes to produce 2-Tert-butylphthalazin-1-one using atom-economical methods and eco-friendly catalysts. The compound's stability under various conditions has made it a subject of interest in accelerated stability testing protocols for novel chemical entities.
Analytical characterization of 2-Tert-butylphthalazin-1-one typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's high purity grade (>98%) and structural integrity, essential for research and industrial applications. The phthalazin-1-one moiety exhibits distinctive spectroscopic signatures that facilitate quality control in chemical manufacturing processes.
Emerging research explores the compound's potential in energy storage systems and electronic materials. The conjugated system of 2-Tert-butylphthalazin-1-one shows promising charge transport properties, relevant to developing next-generation organic semiconductors. This aligns with current market demands for high-efficiency electronic materials in flexible electronics and optoelectronic devices.
Regulatory aspects of CAS No. 1167442-54-7 comply with major chemical safety standards, including REACH and TSCA. Proper handling requires standard laboratory safety protocols, with particular attention to personal protective equipment (PPE) when working with fine powders. The compound's environmental fate has been studied through biodegradation assays, showing favorable profiles for industrial use.
Market analysis indicates steady growth for phthalazine derivatives, driven by expanding applications in life sciences and advanced materials. 2-Tert-butylphthalazin-1-one represents a niche but growing segment, with manufacturers focusing on scale-up processes and custom synthesis services. The compound's intellectual property landscape shows increasing patent activity, particularly in Asia-Pacific markets where fine chemical production is rapidly expanding.
Future perspectives for CAS No. 1167442-54-7 include potential applications in catalysis and supramolecular chemistry. Researchers are investigating its use as a ligand precursor in transition metal complexes and as a building block for metal-organic frameworks (MOFs). These developments position 2-Tert-butylphthalazin-1-one as a compound with significant innovation potential across multiple scientific disciplines.
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